Cas no 61367-68-8 (2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile)

• Product name: 2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
• CAS No: 61367-68-8
• MF: C₁₀H₁₀NO₂Br
• MW: 256.096
• CID: 4067765
• PubChem ID: 24971973

2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 4-bromo-3,5-dimethoxy-
• 2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
• EN300-1912165
• 61367-68-8
• SCHEMBL15506125
• UVRSVQQSVWIWRY-UHFFFAOYSA-N
• (4-bromo-3,5-dimethoxyphenyl)acetonitrile

• Inchi： InChI=1S/C10H10BrNO2/c1-13-8-5-7(3-4-12)6-9(14-2)10(8)11/h5-6H,3H2,1-2H3
• InChI Key： UVRSVQQSVWIWRY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 254.98949Da
• Monoisotopic Mass: 254.98949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3Ų
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes